Cas no 1207001-61-3 (2-(benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole
• CAS No: 1207001-61-3
• MF: C₂₂H₁₇ClN₂S
• MW: 376.901782751083
• CID: 5445847
• Update Time: 2025-05-19

2-(benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-1-(3-chlorophenyl)-5-phenylimidazole
• 2-(benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole

• Inchi： 1S/C22H17ClN2S/c23-19-12-7-13-20(14-19)25-21(18-10-5-2-6-11-18)15-24-22(25)26-16-17-8-3-1-4-9-17/h1-15H,16H2
• InChI Key： XSIOMNFAGVDFJY-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)N(C2=CC=CC(Cl)=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole

Recent Advances in the Study of 2-(Benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole (CAS: 1207001-61-3)

The compound 2-(benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole (CAS: 1207001-61-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This imidazole derivative has been the subject of multiple studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development. In this research brief, we summarize the latest findings related to this compound, focusing on its chemical properties, pharmacological effects, and recent advancements in its application.

Recent studies have highlighted the role of 2-(benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole as a modulator of key biological pathways. One notable area of research involves its interaction with protein kinases, particularly those implicated in inflammatory and oncogenic processes. In vitro assays have demonstrated its inhibitory effects on specific kinase targets, suggesting its potential as an anti-inflammatory or anti-cancer agent. Furthermore, structural-activity relationship (SAR) studies have been conducted to optimize its potency and selectivity, with modifications to the benzylsulfanyl and phenyl groups showing promising results.

Another significant development is the exploration of this compound's role in targeting oxidative stress-related pathways. Research has indicated that 2-(benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole exhibits antioxidant properties, potentially through the scavenging of reactive oxygen species (ROS) or the upregulation of endogenous antioxidant enzymes. These findings open new avenues for its application in neurodegenerative diseases and other conditions characterized by oxidative damage.

In addition to its biological activities, recent synthetic approaches to 2-(benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole have been refined to improve yield and purity. Novel catalytic methods and green chemistry techniques have been employed to streamline its production, making it more accessible for further pharmacological testing. These advancements are critical for scaling up production and facilitating preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. However, the growing body of research underscores the potential of 2-(benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole as a versatile scaffold for drug discovery.

In conclusion, the latest research on 2-(benzylsulfanyl)-1-(3-chlorophenyl)-5-phenyl-1H-imidazole (CAS: 1207001-61-3) highlights its multifaceted biological activities and therapeutic potential. Continued investigation into its mechanism of action, coupled with advancements in synthetic chemistry, will be essential for unlocking its full potential in medicinal applications. This compound represents a compelling case study in the intersection of chemical biology and drug development, offering valuable insights for researchers in the field.